phthalyl-allysine-4-nitrobenzyl ester
phthalyl-allysine-4-nitrobenzyl ester
Brand Name:
Vulcanchem
CAS No.:
121145-63-9
VCID:
VC0039856
InChI:
InChI=1S/C21H18N2O7/c24-12-4-3-7-18(22-19(25)16-5-1-2-6-17(16)20(22)26)21(27)30-13-14-8-10-15(11-9-14)23(28)29/h1-2,5-6,8-12,18H,3-4,7,13H2/t18-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=O)N(C2=O)C(CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C21H18N2O7
Molecular Weight:
410.4 g/mol
phthalyl-allysine-4-nitrobenzyl ester
CAS No.: 121145-63-9
Main Products
VCID: VC0039856
Molecular Formula: C21H18N2O7
Molecular Weight: 410.4 g/mol
| CAS No. | 121145-63-9 |
|---|---|
| Product Name | phthalyl-allysine-4-nitrobenzyl ester |
| Molecular Formula | C21H18N2O7 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | (4-nitrophenyl)methyl (2S)-2-(1,3-dioxoisoindol-2-yl)-6-oxohexanoate |
| Standard InChI | InChI=1S/C21H18N2O7/c24-12-4-3-7-18(22-19(25)16-5-1-2-6-17(16)20(22)26)21(27)30-13-14-8-10-15(11-9-14)23(28)29/h1-2,5-6,8-12,18H,3-4,7,13H2/t18-/m0/s1 |
| Standard InChIKey | ZGQURRYRRUOFFU-SFHVURJKSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)[C@@H](CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-] |
| SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)C(CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)N(C2=O)C(CCCC=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-] |
| Synonyms | PH-ALL-NBE phthalyl-allysine-4-nitrobenzyl este |
| PubChem Compound | 129375 |
| Last Modified | Nov 11 2021 |
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